Lipophilicity Shift vs. Non-Fluorinated Core
The target compound displays a computed XLogP3 of 2.6, contrasting sharply with the non-fluorinated 3-phenyl-4,5-dihydroisoxazol-5-ol core, for which the calculated LogP of a representative analog, 5-(3-hydroxypropyl)-3-phenyl-4,5-dihydroisoxazol-5-ol, is 0.71 . This nearly 1.9 log-unit increase reflects the lipophilic contribution of the –CF₂CF₂H group [1]. No head-to-head experimental LogD₇.₄ measurement was identified in the public domain for this compound.
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 2.6 |
| Comparator Or Baseline | 5-(3-hydroxypropyl)-3-phenyl-4,5-dihydroisoxazol-5-ol (XLogP3 = 0.71) |
| Quantified Difference | Δ XLogP3 ≈ +1.9 log units |
| Conditions | Computed by XLogP3 algorithm (PubChem); no experimental logP/logD data available for direct comparison. |
Why This Matters
A ~1.9 log-unit increase in predicted lipophilicity indicates substantially different membrane permeability and metabolic clearance profiles, making the tetrafluoroethyl compound unsuitable as a direct replacement for non-fluorinated analogs in biological assays without independent ADME validation.
- [1] PubChem Compound Summary for CID 11118900, 5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(1,1,2,2-tetrafluoroethyl)-. XLogP3 = 2.6. https://pubchem.ncbi.nlm.nih.gov/compound/184293-63-8 View Source
